Cas no 714920-64-6 (N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide)

• Product Name: N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide
• CAS No: 714920-64-6
• MF: C₂₀H₁₇N₅O₃S₂
• MW: 439.510680913925
• CID: 5437528
• Update Time: 2025-05-22

N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-({3-[(thiophen-2-ylsulfonyl)amino]quinoxalin-2-yl}amino)phenyl]acetamide
• N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide

• Inchi： 1S/C20H17N5O3S2/c1-13(26)21-14-8-10-15(11-9-14)22-19-20(24-17-6-3-2-5-16(17)23-19)25-30(27,28)18-7-4-12-29-18/h2-12H,1H3,(H,21,26)(H,22,23)(H,24,25)
• InChI Key： GLRJBAXPCXXTNT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC2C(NS(C3SC=CC=3)(=O)=O)=NC3C(N=2)=CC=CC=3)C=C1)(=O)C

Additional information on N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide

Comprehensive Overview of N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide (CAS No. 714920-64-6)

N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide (CAS No. 714920-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its complex molecular structure, features a quinoxaline core linked to a thiophene sulfonamide moiety and an acetamide group. Such structural attributes make it a promising candidate for various applications, particularly in drug discovery and development.

The quinoxaline scaffold is widely recognized for its pharmacological potential, often serving as a key building block in medicinal chemistry. When combined with the thiophene sulfonamide group, the compound exhibits enhanced binding affinity to specific biological targets. Researchers have explored its potential in modulating enzyme activity and protein-protein interactions, which are critical in treating diseases like cancer and inflammatory disorders. The acetamide segment further contributes to its solubility and bioavailability, making it a versatile molecule for further optimization.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide aligns with this trend, as its unique structure allows for selective targeting of disease-related pathways. For instance, its potential as a tyrosine kinase inhibitor has been a focal point in oncology research, where aberrant kinase activity is a hallmark of many cancers.

Another area of interest is the compound's role in antibacterial and antiviral applications. The thiophene sulfonamide moiety is known for its antimicrobial properties, and when integrated into the quinoxaline framework, it may offer synergistic effects against resistant pathogens. This is particularly relevant in the context of rising antibiotic resistance, a global health concern that has spurred the search for new therapeutic agents.

From a synthetic chemistry perspective, the preparation of N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide involves multi-step organic reactions, including sulfonylation, amination, and acetylation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 714920-64-6 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is essential for researchers and regulatory bodies.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of compounds like N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide. Its ability to interact with specific molecular targets makes it a valuable tool for understanding disease mechanisms and developing tailored treatments. Additionally, its potential as a fluorescence probe or imaging agent in diagnostic applications is an emerging area of exploration.

In summary, N-(4-{3-(thiophene-2-sulfonamido)quinoxalin-2-ylamino}phenyl)acetamide (CAS No. 714920-64-6) represents a multifaceted compound with broad applicability in biomedical research. Its structural complexity and functional diversity position it as a key player in the development of next-generation therapeutics. As scientific inquiry continues to unravel its full potential, this compound is poised to make significant contributions to the fields of drug discovery and molecular biology.